1-(Ethoxymethoxy)-2-iodo-3-methyl-5-(trifluoromethyl)benzene

• Molecular Formula: C11H12F3IO2
• Molecular Weight: 360.11 g/mol
• IUPAC Name: 1-(ethoxymethoxy)-2-iodo-3-methyl-5-(trifluoromethyl)benzene
• InChI: InChI=1S/C11H12F3IO2/c1-3-16-6-17-9-5-8(11(12,13)14)4-7(2)10(9)15/h4-5H,3,6H2,1-2H3
• InChI Key: POFDPLRIXZIUOB-UHFFFAOYSA-N
• Canonical SMILES: CCOCOC1=C(C(=CC(=C1)C(F)(F)F)C)I

Description

1-(Ethoxymethoxy)-2-iodo-3-methyl-5-(trifluoromethyl)benzene is a halogenated aromatic compound featuring a trifluoromethyl group (-CF₃), an ethoxymethoxy (-OCH₂OCH₂CH₃) substituent, and a methyl group (-CH₃) on a benzene ring. The iodine atom at position 2 enhances its reactivity in cross-coupling reactions, making it a valuable intermediate in pharmaceuticals and agrochemicals. Its molecular formula is C₁₀H₁₀F₃IO₂, with a molar mass of 345.9 g/mol.

Preparation Methods

The synthesis of 1-(Ethoxymethoxy)-2-iodo-3-methyl-5-(trifluoromethyl)benzene typically involves multi-step organic reactions. One common method includes the following steps:

Starting Material: The synthesis begins with a suitable benzene derivative.

Substitution Reactions: Introduction of the iodo, methyl, and trifluoromethyl groups through electrophilic aromatic substitution reactions.

Protection and Deprotection: The ethoxymethoxy group is introduced using protection-deprotection strategies to ensure selective functionalization of the benzene ring.

Industrial production methods may involve similar steps but are optimized for large-scale synthesis, focusing on yield, purity, and cost-effectiveness.

Chemical Reactions Analysis

1-(Ethoxymethoxy)-2

Biological Activity

1-(Ethoxymethoxy)-2-iodo-3-methyl-5-(trifluoromethyl)benzene, also known by its chemical formula $C_8H_6F_3IO$, is a compound with significant potential in medicinal chemistry. This article explores its biological activity, focusing on its cytotoxic properties, mechanisms of action, and potential therapeutic applications.

• Molecular Formula : $C_8H_6F_3IO$
• Molecular Weight : 302.03 g/mol
• CAS Number : 868167-60-6
• Structure : The compound features a trifluoromethyl group, an iodo substituent, and an ethoxymethoxy group, which contribute to its unique chemical reactivity and biological properties.

Biological Activity Overview

The biological activity of this compound has been assessed through various studies, particularly focusing on its cytotoxic effects against cancer cell lines. The following sections summarize key findings from recent research.

Case Study: Cytotoxic Effects on Cancer Cell Lines

A study evaluated the cytotoxic effects of 1-(Ethoxymethoxy)-2-iodo-3-methyl-5-(trifluoromethyl)benzene on several cancer cell lines, including:

• HepG2 (human liver cancer)
• MCF-7 (human breast adenocarcinoma)

The compound exhibited varying degrees of cytotoxicity:

Cell Line	IC$_{50}$ (µg/mL)	% Viability at IC$_{50}$
HepG2	42	67.7%
MCF-7	100	78.14%
HaCaT	250	82.23%
NIH 3T3	500	96.11%

These results indicate that the compound is particularly effective against HepG2 and MCF-7 cell lines while showing lower toxicity towards normal cell lines such as HaCaT and NIH 3T3 .

The mechanisms by which this compound exerts its cytotoxic effects are still under investigation. However, it is hypothesized that the presence of electron-withdrawing groups like trifluoromethyl enhances its ability to induce apoptosis in cancer cells. Studies have shown that compounds with similar structures can trigger apoptotic pathways by increasing caspase activity and altering cell cycle progression .

Structure-Activity Relationship (SAR)

The structure of 1-(Ethoxymethoxy)-2-iodo-3-methyl-5-(trifluoromethyl)benzene plays a critical role in its biological activity. The introduction of halogen atoms and electron-withdrawing groups significantly influences the compound's interaction with biological targets. For instance, modifications in the aromatic ring can lead to enhanced binding affinity to specific receptors involved in cancer proliferation .

Toxicological Profile

Despite its promising anticancer properties, the compound also presents certain toxicological concerns:

• Acute Toxicity : Classified as harmful if swallowed (H302) and causes skin irritation (H315).

Safety assessments are crucial for evaluating the therapeutic window of this compound for potential clinical applications.

Comparison with Similar Compounds

Structural and Substituent Analysis

The compound shares structural similarities with other trifluoromethyl- or halogen-substituted benzene derivatives. Key differences lie in the substituent types and positions, which influence physical properties, reactivity, and applications.

Table 1: Structural Comparison

Compound Name	Substituents (Positions)	Molecular Formula	Molar Mass (g/mol)	CAS Number	Reference
1-(Ethoxymethoxy)-2-iodo-3-methyl-5-(trifluoromethyl)benzene	1: -OCH₂OCH₂CH₃; 2: -I; 3: -CH₃; 5: -CF₃	C₁₀H₁₀F₃IO₂	345.9	Not available	-
2-Fluoro-1-iodo-3-methoxy-5-(trifluoromethyl)benzene	1: -I; 2: -F; 3: -OCH₃; 5: -CF₃	C₈H₅F₄IO	320.02	2090774-74-4
1-Bromo-2-iodo-3-nitro-5-(trifluoromethoxy)benzene	1: -Br; 2: -I; 3: -NO₂; 5: -OCF₃	C₇H₂BrF₃INO₃	411.9	2366994-47-8
1-Bromo-3-isobutoxy-5-(trifluoromethoxy)benzene	1: -Br; 3: -OCH₂CH(CH₃)₂; 5: -OCF₃	C₁₁H₁₂BrF₃O₂	313.11	1221793-64-1
2-Fluoro-5-methyl-1-(methylthio)-3-(trifluoromethoxy)benzene	1: -SCH₃; 2: -F; 3: -OCF₃; 5: -CH₃	C₉H₈F₄OS	260.2 (calculated)	2710937-15-6

Physicochemical Properties

• Solubility: The ethoxymethoxy group improves solubility in polar aprotic solvents (e.g., DMF, DMSO) compared to nonpolar analogs like 1-bromo-3-isobutoxy-5-(trifluoromethoxy)benzene .
• Thermal Stability : Trifluoromethyl-substituted compounds generally exhibit higher thermal stability than nitro-substituted derivatives (e.g., 1-bromo-2-iodo-3-nitro-5-(trifluoromethoxy)benzene) due to reduced oxidative degradation .